Cas no 83527-96-2 (Methyl 3'-Nitro-1,1'-biphenyl-2-carboxylate)

• Product name: Methyl 3'-Nitro-1,1'-biphenyl-2-carboxylate
• CAS No: 83527-96-2
• MF: C₁₄H₁₁NO₄
• MW: 257.24144
• MDL: MFCD06803020
• CID: 1039272
• PubChem ID: 11708670

Methyl 3'-Nitro-1,1'-biphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-nitro-[1,1'-biphenyl]-2-carboxylate
• 83527-96-2
• Methyl3'-nitro-[1,1'-biphenyl]-2-carboxylate
• CS-0210928
• AKOS004117255
• Methyl 2-(3-nitrophenyl)benzoate
• XRVFDDFISPMXHE-UHFFFAOYSA-N
• DTXSID70470953
• MFCD06803020
• 3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid methyl ester
• SCHEMBL6432585
• BS-24350
• DB-209089
• Methyl 3'-Nitro-1,1'-biphenyl-2-carboxylate

• MDL： MFCD06803020
• Inchi： InChI=1S/C14H11NO4/c1-19-14(16)13-8-3-2-7-12(13)10-5-4-6-11(9-10)15(17)18/h2-9H,1H3
• InChI Key： XRVFDDFISPMXHE-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=CC=C1C2=CC(=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.06880783g/mol
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų
• XLogP3: 3.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 419.5±38.0 °C at 760 mmHg
• Flash Point: 188.0±28.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3'-Nitro-1,1'-biphenyl-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3'-Nitro-1,1'-biphenyl-2-carboxylate

Methyl 3'-nitro-[1,1'-biphenyl]-2-carboxylate (CAS No. 83527-96-2): Properties, Applications, and Market Insights

Methyl 3'-nitro-[1,1'-biphenyl]-2-carboxylate (CAS No. 83527-96-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitro-substituted biphenyl derivative is widely recognized for its versatile chemical properties and potential applications in advanced research. With the increasing demand for high-performance intermediates in drug discovery and material engineering, this compound has become a focal point for scientists and industry professionals alike.

The molecular structure of Methyl 3'-nitro-[1,1'-biphenyl]-2-carboxylate features a biphenyl backbone with a nitro group at the 3'-position and a methyl carboxylate moiety at the 2-position. This unique arrangement contributes to its reactivity and functionality, making it a valuable building block in synthetic chemistry. Researchers often explore its potential in cross-coupling reactions, which are pivotal in the development of novel organic compounds.

One of the most prominent applications of CAS No. 83527-96-2 is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive molecules. Its nitro-aromatic properties make it suitable for designing compounds with potential therapeutic effects. Recent studies have highlighted its role in the development of anti-inflammatory agents and antioxidant derivatives, aligning with the growing interest in targeted drug discovery.

In addition to pharmaceuticals, Methyl 3'-nitro-[1,1'-biphenyl]-2-carboxylate finds applications in agrochemical research. The compound's ability to act as a precursor for herbicides and pesticides has been explored, particularly in the context of sustainable agriculture. As the global focus shifts toward eco-friendly crop protection solutions, this compound's relevance continues to rise.

The material science sector also benefits from the unique properties of CAS No. 83527-96-2. Its incorporation into polymeric materials and liquid crystals has shown promise in enhancing thermal stability and optical performance. These advancements are particularly relevant to industries such as electronics and renewable energy, where high-performance materials are in high demand.

From a market perspective, the demand for Methyl 3'-nitro-[1,1'-biphenyl]-2-carboxylate is expected to grow steadily, driven by its diverse applications and the expanding pharmaceutical and agrochemical sectors. Suppliers and manufacturers are increasingly focusing on high-purity synthesis methods to meet the stringent requirements of end-users. Additionally, the compound's role in green chemistry initiatives has positioned it as a sustainable choice for future innovations.

Researchers and industry professionals frequently search for information on synthesis methods for Methyl 3'-nitro-[1,1'-biphenyl]-2-carboxylate, its spectroscopic data, and safety handling guidelines. The compound's NMR spectra and HPLC purity analysis are also common topics of interest, reflecting the need for detailed technical insights. Furthermore, discussions around its scalable production and cost-effective manufacturing processes are gaining traction in academic and industrial forums.

In conclusion, Methyl 3'-nitro-[1,1'-biphenyl]-2-carboxylate (CAS No. 83527-96-2) stands out as a multifaceted compound with significant potential across multiple industries. Its chemical versatility, coupled with its applications in drug development, agriculture, and advanced materials, makes it a subject of ongoing research and commercial interest. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping future innovations.